Cas no 108879-74-9 (1-piperidin-1-ylhexane-1,4-dione)
108879-74-9 structure
Product Name:1-piperidin-1-ylhexane-1,4-dione
CAS No:108879-74-9
MF:C11H19NO2
MW:197.27406334877
CID:1186433
PubChem ID:13839454
Update Time:2025-04-20
1-piperidin-1-ylhexane-1,4-dione Chemical and Physical Properties
Names and Identifiers
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- 1-piperidin-1-ylhexane-1,4-dione
- 108879-74-9
- DTXSID80550937
- 1-(Piperidin-1-yl)hexane-1,4-dione
-
- Inchi: 1S/C11H19NO2/c1-2-10(13)6-7-11(14)12-8-4-3-5-9-12/h2-9H2,1H3
- InChI Key: UKLLTUWWLHTCIU-UHFFFAOYSA-N
- SMILES: O=C(CCC(CC)=O)N1CCCCC1
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.4Ų
1-piperidin-1-ylhexane-1,4-dione Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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